Cas no 261636-07-1 (6-Iodo-4,8-dimethylquinoline)

• Product Name: 6-Iodo-4,8-dimethylquinoline
• CAS No: 261636-07-1
• MF: C₁₁H₁₀IN
• MW: 283.108274936676
• CID: 3166830
• PubChem ID: 15437451
• Update Time: 2025-05-19

6-Iodo-4,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 261636-07-1
• SB69962
• DTXSID401309184
• 6-Iodo-4,8-dimethylquinoline

• Inchi： 1S/C11H10IN/c1-7-3-4-13-11-8(2)5-9(12)6-10(7)11/h3-6H,1-2H3
• InChI Key： UACXZBJPKKZNJC-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C2C(C=1)=C(C)C=CN=2

Computed Properties

• Exact Mass: 282.98580Da
• Monoisotopic Mass: 282.98580Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 6-Iodo-4,8-dimethylquinoline

Introduction to 6-Iodo-4,8-dimethylquinoline (CAS No. 261636-07-1)

6-Iodo-4,8-dimethylquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 261636-07-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the quinoline family, a class of nitrogen-containing organic compounds that are widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural features of 6-Iodo-4,8-dimethylquinoline, particularly the presence of iodine and methyl substituents at specific positions, make it a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization to develop novel bioactive molecules.

The quinoline scaffold is renowned for its broad spectrum of pharmacological effects, including antimicrobial, antimalarial, and anticancer properties. Among the various derivatives of quinoline, 6-Iodo-4,8-dimethylquinoline stands out due to its unique substitution pattern, which enhances its reactivity and functionality. The iodine atom at the 6-position provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the methyl groups at the 4- and 8-positions contribute to the steric and electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing new therapeutic agents based on quinoline derivatives. One of the most compelling areas of investigation is the exploration of quinolines as inhibitors of kinases and other enzymes involved in cancer progression. For instance, studies have demonstrated that certain quinoline derivatives can disrupt tyrosine kinase signaling pathways, which are crucial for cell proliferation and survival. 6-Iodo-4,8-dimethylquinoline has been investigated as a precursor in the synthesis of such kinase inhibitors due to its ability to undergo facile functionalization at multiple sites.

Moreover, 6-Iodo-4,8-dimethylquinoline has shown promise in the development of agents targeting infectious diseases. Quinolines have a long history of use in antimicrobial therapies, with chloroquine being a classic example. More recently, researchers have been exploring novel quinoline derivatives as potential treatments for drug-resistant pathogens. The structural diversity offered by compounds like 6-Iodo-4,8-dimethylquinoline allows chemists to tailor molecular properties such as solubility, bioavailability, and target specificity. This flexibility is essential for designing molecules that can effectively combat emerging infectious diseases.

The synthesis of 6-Iodo-4,8-dimethylquinoline typically involves multi-step organic transformations starting from readily available quinoline precursors. The introduction of iodine at the 6-position can be achieved through halogenation reactions or metal-catalyzed iodination processes. The subsequent methylation at the 4- and 8-positions can be performed using alkylating agents or transition-metal-catalyzed reactions. These synthetic strategies highlight the compound's utility as a building block in medicinal chemistry.

Recent advances in computational chemistry have also played a pivotal role in understanding the pharmacological properties of 6-Iodo-4,8-dimethylquinoline and its derivatives. Molecular modeling techniques allow researchers to predict how these compounds interact with biological targets at the atomic level. This approach has been particularly valuable in identifying lead compounds for drug development programs. By integrating experimental data with computational insights, scientists can accelerate the discovery process and optimize molecular structures for improved efficacy and reduced toxicity.

The potential applications of 6-Iodo-4,8-dimethylquinoline extend beyond pharmaceuticals into materials science and agrochemicals. For example, quinoline-based compounds have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to form stable emissive layers. Additionally, derivatives of this compound have shown activity against plant pathogens, making them candidates for developing new-generation pesticides.

In conclusion,6-Iodo-4,8-dimethylquinoline (CAS No. 261636-07-1) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules with applications ranging from medicine to materials science. As research continues to uncover new therapeutic targets and synthetic methodologies,6-Iodo-4,8-dimethylquinoline is likely to remain a cornerstone in chemical innovation.